3-(tert-butoxy)-2-(1H-pyrazol-1-yl)cyclobutan-1-amine
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Description
3-(tert-butoxy)-2-(1H-pyrazol-1-yl)cyclobutan-1-amine is a useful research compound. Its molecular formula is C11H19N3O and its molecular weight is 209.293. The purity is usually 95%.
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Scientific Research Applications
Synthetic Pathways and Chemical Properties
Design and Synthesis for Antibacterial Activity
A study described the synthesis of a series of novel derivatives for evaluating their antibacterial activity. This involves complex synthetic pathways including O-alkylation, protection of amino acids, and cyclization reactions, showcasing the compound's utility in developing antibacterial agents (Prasad, 2021).
Reactivity Studies
Another research focused on the reactivity of pyrazolo-triazine derivatives, indicating the compound's potential in creating biologically active compounds through various synthetic reactions (Mironovich & Shcherbinin, 2014).
Catalysis in Polymerization
The application of pyrazolyl compounds in catalysis for the copolymerization of CO2 and cyclohexene oxide to form environmentally friendly polymers was demonstrated. This highlights its role in green chemistry and material science (Matiwane, Obuah, & Darkwa, 2020).
One-Pot Synthesis Techniques
Efficient one-pot synthesis methods were reported for the preparation of pyrazol-5-amine derivatives, illustrating the compound's versatility in simplifying synthetic routes and enhancing operational efficiency (Becerra, Rojas, & Castillo, 2021).
Intermediate in Targeted Molecule Synthesis
The compound served as an intermediate in the synthesis route of targeted mTOR inhibitor molecules, demonstrating its critical role in the development of novel therapeutic agents (Zhang et al., 2022).
Material Science and Green Chemistry
- Advanced Material Synthesis: The compound's derivatives were used in the synthesis of new materials, such as deuterium-labeled compounds, highlighting its application in material sciences and the development of advanced materials for various industries (Yamashita, Nishikawa, & Kawamoto, 2019).
Properties
IUPAC Name |
3-[(2-methylpropan-2-yl)oxy]-2-pyrazol-1-ylcyclobutan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3O/c1-11(2,3)15-9-7-8(12)10(9)14-6-4-5-13-14/h4-6,8-10H,7,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPUNPWADWNJUEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC1CC(C1N2C=CC=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.